Cas no 82584-78-9 (Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate)

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate is a heterocyclic ester compound featuring a fused benzofuran ring system with a ketone functionality at the 4-position. This structure imparts reactivity useful in synthetic organic chemistry, particularly as a versatile intermediate for constructing more complex heterocyclic frameworks. The presence of both the ester and carbonyl groups allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with common organic solvents enhance its practicality in multistep syntheses. The compound's well-defined reactivity profile makes it valuable for researchers developing novel bioactive molecules or exploring structure-activity relationships.

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate structure

82584-78-9 structure

Product Name:Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate

CAS No:82584-78-9

MF:C₁₀H₁₀O₄

MW:194.184003353119

MDL:MFCD09027158

CID:720016

Update Time:2025-06-06

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
- 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-oxo-, methyl ester
- 4,5,6,7-Tetrahydro-4-oxo-3-benzofurancarboxylic acid methyl ester
- 5-Methoxy-2,4-pyrimidinediol
- Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate
- METHYL 4-OXO-4,5,6,7-TETRAHYDROBENZO[B]FURAN-3-CARBOXYLATE
- methyl 4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylate
- 4,5,6,7-Tetrahyd
- 4-oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylic acid methyl ester
- 4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid methyl ester
- 4-Oxo-4,5,6,7-tetrahydro-cumaron-carbonsaeure-(3)-methylester
- methyl 4,5,6,7-tetrahydro-4-oxo-3-benzofurancarboxylate
- methyl 4,5,6,7-tetrahydro-4-oxobenzofuran-3-carboxylate
- Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylat
- MDL： MFCD09027158
- Inchi： 1S/C10H10O4/c1-13-10(12)6-5-14-8-4-2-3-7(11)9(6)8/h5H,2-4H2,1H3
- InChI Key： ZUJPFGJZTCKZGG-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)OC)C2C(CCCC1=2)=O

Computed Properties

Exact Mass: 194.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2

Experimental Properties

Density: 1.265
Melting Point: 104-106
Boiling Point: 339.849°C at 760 mmHg
Flash Point: 159.335°C
Refractive Index: 1.528
PSA: 56.51000
LogP: 1.58520

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Pricemore >>

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